
Comprehensive literature review of 5-
Methylisophthalic acid research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylisophthalic acid

Cat. No.: B1293911 Get Quote
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Introduction

5-Methylisophthalic acid (5-MIP), also known as uvitic acid, is an aromatic organic compound

with the chemical formula C₉H₈O₄.[1][2] Structurally, it is characterized by a benzene ring

substituted with two carboxylic acid groups at positions 1 and 3, and a methyl group at position

5.[1] At room temperature, it exists as a white to off-white crystalline solid.[1] First synthesized

in the mid-20th century, 5-MIP has become a valuable building block in polymer chemistry and

materials science, primarily for its role as a ligand in coordination polymers and as a monomer

in the synthesis of specialty resins and polyesters.[1] This document provides an in-depth

review of the research on 5-Methylisophthalic acid, covering its physicochemical properties,

synthesis, applications, and known biological activities. It is intended for researchers, scientists,

and professionals in drug development and materials science.

Physicochemical Properties
5-Methylisophthalic acid is sparingly soluble in water but can be dissolved in other organic

solvents.[1] Its key properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293911?utm_src=pdf-interest
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylisophthalic-acid
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
5-methylbenzene-1,3-

dicarboxylic acid
[2][3]

Synonyms
Uvitic acid, 5-Methyl-1,3-

benzenedicarboxylic acid
[2][3]

CAS Number 499-49-0 [1][3][4]

Molecular Formula C₉H₈O₄ [2][3][4]

Molecular Weight 180.159 g/mol [3][4]

Appearance
White to off-white crystalline

powder/solid
[1]

Melting Point 295 - 303 °C [5]

pKa 3.60 ± 0.10 (Predicted) [1]

Solubility Sparingly soluble in water [1]

InChI Key
PMZBHPUNQNKBOA-

UHFFFAOYSA-N
[3][4]

Synthesis and Characterization
The primary synthesis of 5-Methylisophthalic acid is not from natural sources but is entirely

synthetic.[1] The most common industrial preparation involves the oxidation of xylene

derivatives or related precursors.[1]

General Synthesis Workflow
The synthesis of 5-MIP typically involves the oxidation of a methyl-substituted aromatic

precursor. This process converts the methyl groups on the ring to carboxylic acid groups while

preserving the desired methyl group at the 5-position.
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Caption: General synthesis workflow for 5-Methylisophthalic acid.

Experimental Protocols
1. Synthesis via Oxidation of 5-Methylisophthalonitrile

This protocol describes a common laboratory-scale synthesis method.[1]

Materials: 5-methylisophthalonitrile, potassium permanganate (KMnO₄) or nitric acid (HNO₃),

water, hydrochloric acid (HCl).

Procedure:

Dissolve or suspend 5-methylisophthalonitrile in an aqueous solution.

Under controlled temperature conditions, slowly add a strong oxidizing agent such as

potassium permanganate.

Heat the mixture to reflux for several hours to ensure the reaction goes to completion. The

progress can be monitored by techniques like Thin Layer Chromatography (TLC).
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After the reaction is complete, cool the mixture and filter off any solid byproducts (e.g.,

manganese dioxide if KMnO₄ was used).

Acidify the filtrate with a strong acid like HCl to precipitate the 5-Methylisophthalic acid
product.

Collect the resulting white solid by filtration, wash with cold water to remove impurities,

and dry under a vacuum.

Recrystallization from a suitable solvent (e.g., ethanol/water mixture) can be performed for

further purification.

2. HPLC Analysis Method

This protocol outlines a method for the analysis and purification of 5-MIP.[4]

Column: Newcrom R1 reverse-phase (RP) HPLC column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[4]

Detection: UV detection at a suitable wavelength for aromatic carboxylic acids (e.g., 254

nm).

Procedure:

Prepare a standard solution of 5-Methylisophthalic acid of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the test material in the mobile phase.

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solution to determine the retention time and response factor.

Inject the sample solution.
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Identify the 5-MIP peak in the sample chromatogram by comparing its retention time with

that of the standard. Quantify using the peak area. This method is scalable for preparative

separation to isolate impurities.[4]
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(Dissolve in Mobile Phase)

HPLC System Equilibration
(Newcrom R1 Column)

Inject Standard Solution Inject Sample Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

